({4-ethyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetic acid

• IUPAC Name: 2-[[4-ethyl-5-(quinolin-8-yloxymethyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C16H16N4O3S/c1-2-20-13(18-19-16(20)24-10-14(21)22)9-23-12-7-3-5-11-6-4-8-17-15(11)12/h3-8H,2,9-10H2,1H3,(H,21,22)
• InChI Key: DUKFHIGXONGPIO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)O)COC2=CC=CC3=C2N=CC=C3
• Molecular Formula: C16H16N4O3S
• Molecular Weight: 344.4 g/mol

Description

({4-ethyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetic acid, also known as EQT or XQ-1, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. EQT is a triazole-thioether compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of ({4-ethyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetic acid is not fully understood. However, it has been proposed that ({4-ethyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetic acid may act by inhibiting the activity of certain enzymes or by binding to specific receptors in the body. ({4-ethyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and physiological effects:
({4-ethyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetic acid has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, as well as the replication of certain viruses and bacteria. ({4-ethyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetic acid has also been shown to have anti-inflammatory properties and to reduce oxidative stress in the body. Additionally, ({4-ethyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetic acid has been shown to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using ({4-ethyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetic acid in lab experiments is its potential therapeutic applications. ({4-ethyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetic acid has been shown to have anticancer, antiviral, and antimicrobial properties, making it a promising candidate for drug development. However, one limitation of using ({4-ethyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetic acid in lab experiments is its potential toxicity. More research is needed to determine the safety and efficacy of ({4-ethyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetic acid in humans.

Future Directions

There are several future directions for research on ({4-ethyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetic acid. One area of research could focus on the development of ({4-ethyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetic acid-based drugs for the treatment of cancer, viral infections, and bacterial infections. Another area of research could focus on the mechanism of action of ({4-ethyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetic acid and its interactions with specific enzymes and receptors in the body. Additionally, more research is needed to determine the safety and efficacy of ({4-ethyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetic acid in humans, as well as its potential side effects and drug interactions.

Synthesis Methods

The synthesis of ({4-ethyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetic acid has been achieved using various methods. One of the most common methods involves the reaction of 4-ethyl-5-mercapto-1,2,4-triazole with 8-chloromethylquinoline in the presence of a base. The resulting compound is then treated with ethyl chloroacetate to form ({4-ethyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetic acid. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

({4-ethyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetic acid has been the subject of scientific research due to its potential therapeutic applications. It has been found to have anticancer, antiviral, and antimicrobial properties. ({4-ethyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetic acid has also been shown to inhibit the activity of certain enzymes, including acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.